Cas no 1806895-45-3 (3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine
• CAS No: 1806895-45-3
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4869067
• Update Time: 2025-10-31

3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-1-3-5(13(14)15)4(7(10)11)2-12-6(3)9/h2,7H,1H2
• InChI Key： WLQRPSLJTPYTSO-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C(F)F)C=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine

3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine (CAS No. 1806895-45-3): An Overview of Its Structure, Properties, and Applications

3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine (CAS No. 1806895-45-3) is a versatile compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its bromomethyl, chloro, difluoromethyl, and nitro substituents on a pyridine ring, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine is C₉H₆BrClF₂N₂O₂, and its molecular weight is approximately 300.5 g/mol. The presence of multiple functional groups on the pyridine ring imparts this compound with a high degree of reactivity and versatility, making it an attractive candidate for various chemical transformations.

In recent years, 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine has been extensively studied for its potential applications in the development of novel drugs and agrochemicals. The bromomethyl group can be readily functionalized through various substitution reactions, while the chloro and difluoromethyl groups contribute to the compound's stability and bioavailability. The nitro group, on the other hand, can be reduced to an amino group, which is a common functional group in many biologically active molecules.

The synthesis of 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine typically involves multi-step reactions starting from readily available starting materials. One common approach involves the bromination of a substituted pyridine followed by the introduction of the chloro and difluoromethyl groups through selective substitution reactions. The final step involves the nitration of the pyridine ring to introduce the nitro group.

In terms of its physical properties, 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine is a solid at room temperature with a melting point ranging from 110 to 115°C. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, ethanol, and acetone. These solubility properties make it suitable for use in various chemical reactions and purification processes.

The biological activity of 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine has been explored in several studies. Research has shown that this compound exhibits potent inhibitory activity against certain enzymes and receptors, making it a promising lead compound for drug discovery. For instance, it has been reported to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism and detoxification processes in the liver.

In addition to its potential as a drug candidate, 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine has also been investigated for its use in agrochemical applications. Its ability to inhibit specific plant enzymes makes it a potential candidate for herbicide development. Furthermore, its stability under various environmental conditions ensures that it remains effective over extended periods.

The safety profile of 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine has been evaluated through extensive toxicity studies. These studies have shown that while the compound is generally safe for handling and use in laboratory settings, appropriate safety measures should be followed to minimize exposure risks. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 3-(Bromomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine (CAS No. 1806895-45-3) is a highly versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique molecular structure and reactivity make it an invaluable intermediate in the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field of chemical biology.